3,3-dimethyl-11-(2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 9,9-dimethyl-6-thiophen-2-yl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C19H20N2OS/c1-19(2)10-14-17(15(22)11-19)18(16-8-5-9-23-16)21-13-7-4-3-6-12(13)20-14/h3-9,18,20-21H,10-11H2,1-2H3
• InChI Key: DWCFHVFCERGUIS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC=CS4)C(=O)C1)C
• Molecular Formula: C19H20N2OS
• DSSTOX Substance ID: DTXSID801126681, DTXSID601131874
• Molecular Weight: 324.4 g/mol
• CAS RN: 145628-73-5, 364338-45-4

Description

This compound is a derivative of benzodiazepine. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions. The exact mechanism of action of benzodiazepines is unknown, but they appear to work by affecting neurotransmitters in the brain, chemicals that nerves release in order to communicate with other nearby nerves.

Synthesis Analysis

The compound was synthesized using a microwave-assisted method. This method is known for its efficiency and the good yield it produces. The synthesis was catalyzed by silica supported fluoroboric acid.

Chemical Reactions Analysis

The compound was evaluated for its antioxidant potential using the DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay. Seven derivatives exhibited IC50 values ranging from 76-489 nM.

Mechanism of Action

Target of Action

The primary target of this compound, also known as 9,9-dimethyl-6-thiophen-2-yl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one, is the GABAA receptor . This receptor is a type of GABA receptor, which is a class of receptors that respond to the neurotransmitter gamma-aminobutyric acid (GABA), the chief inhibitory compound in the mature vertebrate central nervous system.

Mode of Action

This compound interacts with the benzodiazepine binding site on the GABAA receptors . The interaction enhances the effect of GABA, leading to an increase in the flow of chloride ions into the neuron. This causes the neuron to become more resistant to excitation, resulting in an overall calming effect on the nervous system .

Biochemical Pathways

The compound’s action on the GABAA receptor affects the GABAergic pathway, which plays a crucial role in neuronal excitability, muscle tone, anxiety, and relaxation . By enhancing the effect of GABA, the compound can help to reduce anxiety and induce relaxation .

Pharmacokinetics

They are metabolized in the liver and excreted mainly in the urine .

Result of Action

The molecular and cellular effects of the compound’s action include enhanced GABAergic inhibition through the increased flow of chloride ions into neurons, leading to reduced neuronal excitability . This results in an overall calming effect, which can be beneficial in conditions such as anxiety .

Action Environment

Environmental factors such as the presence of other drugs, the individual’s health status, and genetic factors can influence the compound’s action, efficacy, and stability. For example, the presence of other drugs that also act on GABAA receptors could potentiate or diminish the effects of this compound .